Cas no 51726-78-4 (7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid)

• Product Name: 7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• CAS No: 51726-78-4
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 1075727
• PubChem ID: 328529
• Update Time: 2025-10-28

7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 51726-78-4
• SR-01000368681
• DTXSID10316821
• NSC-307163
• SB71221
• 7-acetyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• CHEMBL141025
• NSC307163
• 7-acetyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• AKOS005141876
• 3-Quinolinecarboxylic acid, 7-acetyl-4-hydroxy-
• 3-quinolinecarboxylic acid,7-acetyl-4-hydroxy-
• 7-Acetyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, AldrichCPR
• BCA72678
• 3-Quinolinecarboxylicacid,7-acetyl-4-hydroxy-(9CI)
• 7-acetyl-4-hydroxyquinoline-3-carboxylic acid
• NSC 307163
• DB-324672
• AKOS002391415
• 63463-21-8
• SR-01000368681-1
• SCHEMBL2050601
• 7-acetyl-4-oxo-1H-quinoline-3-carboxylic acid
• BDBM50404713

• MDL： MFCD06799623
• Inchi： 1S/C12H9NO4/c1-6(14)7-2-3-8-10(4-7)13-5-9(11(8)15)12(16)17/h2-5H,1H3,(H,13,15)(H,16,17)
• InChI Key： LPSWUKNDSMXKRO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CNC2C=C(C(C)=O)C=CC=21

Computed Properties

• Exact Mass: 231.05315777g/mol
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 457.8±45.0 °C at 760 mmHg
• Flash Point: 230.7±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid

7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid (CAS No. 51726-78-4): A Comprehensive Overview

7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid, identified by its Chemical Abstracts Service number CAS No. 51726-78-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and utility in the development of therapeutic agents.

The structural framework of 7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid consists of a quinoline core modified with an acetyl group at the 7-position and a carbonyl group at the 4-position. This specific arrangement imparts unique chemical and biological properties to the molecule, making it a valuable scaffold for further derivatization and drug design. The presence of both acetyl and carbonyl functional groups enhances its reactivity, allowing for diverse chemical transformations that can be exploited in synthetic chemistry.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy against various diseases, particularly infections caused by pathogenic microorganisms. The quinoline scaffold has been pivotal in the development of antimalarial drugs, such as chloroquine and quinine, which have been instrumental in combating malaria worldwide. Additionally, quinoline derivatives have shown promise in the treatment of bacterial infections, viral diseases, and even certain types of cancer.

7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid has been investigated for its potential pharmacological properties, including antimicrobial and anti-inflammatory activities. Studies have demonstrated that this compound can interact with biological targets such as enzymes and receptors, leading to modulatory effects on cellular processes. For instance, research indicates that it may inhibit the activity of certain enzymes involved in microbial metabolism, thereby disrupting the growth and survival of pathogens.

The acetyl group at the 7-position of 7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid plays a crucial role in determining its biological activity. This moiety can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Furthermore, the acetyl group can be further functionalized through various chemical reactions, such as esterification or amidation, to tailor the pharmacological properties of the compound for specific therapeutic applications.

The carbonyl group at the 4-position contributes to the electrophilic nature of 7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid, making it susceptible to nucleophilic attack. This reactivity has been exploited in synthetic chemistry to introduce diverse functional groups into the molecule, leading to a library of derivatives with enhanced biological activity. For example, condensation reactions involving this carbonyl group can yield new heterocyclic compounds with potential therapeutic value.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of novel derivatives based on 7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid. These techniques allow researchers to predict the binding modes of the compound with biological targets and optimize its structure for improved efficacy and reduced toxicity. Such computational approaches are increasingly integrated into drug discovery pipelines, accelerating the development of new therapeutic agents.

In addition to its antimicrobial properties, 7-Acetyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid has been explored for its potential anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies suggest that this compound may modulate inflammatory pathways by interacting with key signaling molecules and transcription factors. By inhibiting pro-inflammatory cytokine production or enhancing anti-inflammatory responses, it could offer therapeutic benefits in managing inflammatory conditions.

The synthesis of 7-Acetyl-4-oxtro -1 ,dihydro -quinol ine -3 -carb oxylic ac id involves multi-step organic transformations that highlight its synthetic versatility. Starting from readily available precursors such as anthranilic acid or 2-formylbenzoic acid , researchers can construct the quinoline core through cyclization reactions followed by functional group modifications . The introduction of the acetyl group at the 7-position typically involves acetylation reactions using reagents like acetic anhydride or acetyl chloride . Similarly ,the formation o fthe carbonyl group at t he 4-position can be achieved through oxidation o f suitable intermediates using oxidizing agents such as potassium permanganate or chromium-based oxidants . These synthetic strategies underscore t he flexibility o f t his scaffold f or d rug development applications . p > < p > T he pharmacokinetic properties o f t he compoun d are als o o f significant interest . Understanding how t he bod y processes a drug , including its absorption , distribution , metabolism , an d excretion (ADME) profiles , is crucial f or optimizing t hei r therapeutic efficacy an d safety . Preliminary studies suggest t hat 7-Acetyl -4 oxo -1 ,d ih ydro -q uinol ine -3 -carb oxylic ac id exhibits moderate solubility i n water an d lipids , which may influence i ts bioavailability an d tissue distribution . Further investigation into i ts ADME char acteristics will be essential f or guiding clinical development an d dosing regimens . p > < p > T he potential applications o f t his compoun d extend beyond infectious diseases an d inflammatory con ditions . Emerging research suggests t hat quinoline derivatives may have neuroprotective effects an d could be explored f or treating neurodegenerative diseases such as Alzheimer's an d Parkinson's disease . The ability o f these compoun ds to cross t he blood-brain barrier an d interact with central nervous system targets makes them attractive candidates f or central nervous system disorders . p > < p > T here is also growing interest i n using 7-Acetyl -4 oxo -1 ,d ih ydro -q uinol ine -3 -carb oxylic ac id as a chiral building block i n asymmetric synthesis . Chiral molecules are essential i n pharmaceuticals because they often exist as enantiomers with different biological activities . By leveraging t he chiral center s present i n t his compoun d or its derivatives , researchers can synthesize enantiomerically pure drugs with enhanced selectivity an d reduced side effects . p > < p > T he future o f research on 7-Acetyl -4 oxo -1 ,d ih ydro -q uinol ine -3 -carb oxylic ac id looks promis ing as new technologies an d methodologies continue t o emerge . Advances i n high-throughput screening an d next-generation sequencing will enable faster identification o f biologically active derivatives . Similarly , improvements i n synthetic methodologies will facilitate more efficient production o f complex quinoline-based molecules . These advancements hold t he key t o unlocking new therapeutic possibilities an d improving patient outcomes worldwide . p >